Cas no 874880-58-7 (4-Amino-3-bromo-5-fluorobenzonitrile)

• Product Name: 4-Amino-3-bromo-5-fluorobenzonitrile
• CAS No: 874880-58-7
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD08059375
• CID: 1033024
• PubChem ID: 28820660
• Update Time: 2025-10-28

4-Amino-3-bromo-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-fluorobenzonitrile
• 4-Amino-3-bromo-5-fluorobenzonitrile (ACI)
• 2-Bromo-4-cyano-5-fluoroaniline
• SCHEMBL14247428
• AKOS016010928
• ZJB88058
• DTXSID60651698
• DB-349095
• 4-Amino-5-bromo-3-fluorobenzonitrile
• JAEADHWFVOCKED-UHFFFAOYSA-N
• CS-0029825
• MFCD08059375
• AS-43878
• 874880-58-7

• MDL： MFCD08059375
• Inchi： 1S/C7H4BrFN2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2
• InChI Key： JAEADHWFVOCKED-UHFFFAOYSA-N
• SMILES： N#CC1C=C(Br)C(N)=C(F)C=1

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Amino-3-bromo-5-fluorobenzonitrile

4-Amino-3-bromo-5-fluorobenzonitrile: A Comprehensive Overview

The compound with CAS No 874880-58-7, commonly referred to as 4-Amino-3-bromo-5-fluorobenzonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH2) at the 4th position, a bromine atom at the 3rd position, and a fluorine atom at the 5th position on a benzonitrile backbone. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 4-Amino-3-bromo-5-fluorobenzonitrile in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have demonstrated that the compound's electronic configuration allows for strong interactions with target proteins, making it a promising candidate for therapeutic applications. For instance, a study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential role in anticancer drug development.

In addition to its pharmacological applications, 4-Amino-3-bromo-5-fluorobenzonitrile has also been explored in the realm of materials science. Its ability to undergo various coupling reactions has made it a valuable precursor in the synthesis of advanced materials such as conductive polymers and functionalized nanoparticles. A recent paper in *Advanced Materials* detailed how this compound can be utilized to create highly efficient electrocatalysts for energy storage applications, further underscoring its versatility.

The synthesis of 4-Amino-3-bromo-5-fluorobenzonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include nucleophilic substitution reactions and Friedel-Crafts acylation, often followed by selective bromination and fluorination steps. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical practices.

From an analytical standpoint, 4-Amino-3-bromo-5-fluorobenzonitrile can be thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and crystalline properties, ensuring its suitability for various applications.

In terms of safety and handling, while 4-Amino-3-bromo-5-fluorobenzonitrile is not classified as a hazardous material under standard conditions, it is recommended to follow appropriate safety protocols when working with this compound. This includes wearing protective equipment and ensuring proper ventilation in the workspace.

As research continues to uncover new applications for 4-Amino-3-bromo-5-fluorobenzonitrile, its role as a versatile building block in organic synthesis is likely to expand further. With ongoing advancements in synthetic methodologies and materials science, this compound is poised to play an increasingly important role in driving innovation across multiple industries.